Cas no 4403-69-4 (2-Aminobenzylamine)

• Product Name: 2-Aminobenzylamine
• CAS No: 4403-69-4
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00075408
• CID: 841044
• PubChem ID: 178096
• Update Time: 2025-11-02

2-Aminobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)aniline
• 2-Aminobenzylamine
• 2-aminoBenzenemethanamine
• α-Amino-o-toluidine
• 2-Aminomethyl-phenylamine
• AKOS000121007
• 2-Aminobenzylamine;Benzenemethanamine, 2-amino-
• 2-(Aminomethyl)benzenamine
• InChI=1/C7H10N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,5,8-9H
• NS00003221
• 4403-69-4
• A1435
• Benzenemethanamine, 2-amino-
• F0798-0699
• 2-aminobenzyl amine
• STR02570
• 2-aminomethylphenylamine
• 2-aminomethylaniline
• alpha-Amino-o-toluidine
• SB37197
• DTXSID20276644
• EN300-17918
• 2-Aminobenzylamine, 98%
• 2-aminomethyl-aniline
• [2-(aminomethyl)-phenyl]-amine
• F20939
• STK503666
• MFCD00075408
• 2-amino-benzylamine
• CS-0072249
• SCHEMBL307921
• BCP26209
• ALBB-006006
• 2-aminobenzylamine dihydrochloride
• 2-(Aminomethyl)aniline #
• o-aminobenzylamine

• MDL： MFCD00075408
• Inchi： 1S/C7H10N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,5,8-9H2
• InChI Key： GVOYKJPMUUJXBS-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0343 (rough estimate)
• Melting Point: 58-61 °C (lit.)
• Boiling Point: 98°C/1.5mmHg(lit.)
• Refractive Index: 1.5103 (estimate)
• PSA: 52.04000
• LogP: 2.00900
• Solubility: Soluble in water.It can be distilled by steam,During distillation,decompositionDeamination
• Sensitiveness: Sensitive to air and heat

2-Aminobenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R22; R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Aminobenzylamine

Exploring the Versatile Applications and Properties of 2-Aminobenzylamine (CAS No. 4403-69-4)

2-Aminobenzylamine (CAS No. 4403-69-4) is a valuable aromatic amine compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This organic intermediate is gaining attention due to its unique structural properties, making it a key building block in modern synthetic chemistry. Researchers and manufacturers are increasingly interested in high-purity 2-Aminobenzylamine for its role in developing innovative materials and bioactive molecules.

The molecular structure of 2-Aminobenzylamine features both an aromatic amine and a benzylic amine group, which contributes to its remarkable reactivity. This diamine compound demonstrates excellent solubility in common organic solvents while maintaining stability under various conditions. Recent studies highlight its potential in pharmaceutical synthesis, particularly as a precursor for heterocyclic compounds that show promising biological activities.

In the pharmaceutical industry, 2-Aminobenzylamine 4403-69-4 serves as a crucial intermediate for developing novel drug candidates. Its applications extend to the synthesis of benzodiazepine derivatives and other nitrogen-containing heterocycles that are essential in modern medicine. The compound's versatility also makes it valuable for creating specialty polymers with enhanced thermal and mechanical properties, addressing current demands in material science.

The global market for 2-Aminobenzylamine has shown steady growth, driven by increasing research activities and industrial applications. Manufacturers are focusing on developing cost-effective synthesis methods for CAS 4403-69-4 to meet the rising demand from various sectors. Recent advancements in green chemistry approaches have improved the production processes, reducing environmental impact while maintaining high yields and purity levels.

Quality control is paramount when working with 2-Aminobenzylamine, as impurities can significantly affect downstream applications. Reputable suppliers now offer analytical grade 2-Aminobenzylamine with comprehensive characterization data, including HPLC and NMR analysis. This ensures researchers can obtain consistent results in their experiments and industrial processes.

Storage and handling of 2-Aminobenzylamine (4403-69-4) require proper precautions to maintain its stability. The compound should be kept in airtight containers under inert atmosphere, protected from light and moisture. These storage conditions help preserve the compound's reactivity and extend its shelf life for various applications.

Recent scientific literature highlights innovative applications of 2-Aminobenzylamine in catalysis and coordination chemistry. Its ability to form stable complexes with transition metals opens new possibilities in homogeneous catalysis and material design. Researchers are particularly interested in its potential for creating metal-organic frameworks (MOFs) with tailored properties for gas storage and separation technologies.

The synthesis of 2-Aminobenzylamine has evolved significantly, with modern methods focusing on atom-efficient processes and renewable feedstocks. These developments align with the growing emphasis on sustainable chemistry and green manufacturing practices in the chemical industry. Process optimization has led to improved yields and reduced byproduct formation, making CAS 4403-69-4 more accessible for various applications.

Analytical characterization of 2-Aminobenzylamine benefits from advanced techniques such as mass spectrometry and vibrational spectroscopy. These methods provide detailed information about the compound's purity and structural features, essential for quality assurance in research and industrial settings. The availability of highly characterized 2-Aminobenzylamine supports reproducible results across different laboratories and applications.

Future research directions for 2-Aminobenzylamine (4403-69-4) include exploring its potential in bioactive molecule design and functional materials. The compound's unique structural features offer opportunities for creating novel pharmacophores and smart materials with tailored properties. As synthetic methodologies continue to advance, we can expect to see expanded applications of this versatile organic building block in cutting-edge technologies.

For researchers and industry professionals seeking reliable sources of 2-Aminobenzylamine, it's crucial to partner with suppliers who can provide comprehensive technical data and consistent quality. The growing importance of this compound in various fields underscores the need for continued research into its properties and potential applications, ensuring its role in advancing chemical science and technology.